4-[(4,4-dimethyl-1,3-oxazolidin-3-yl)sulfonyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-[(4,4-dimethyl-1,3-oxazolidin-3-yl)sulfonyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H22N4O6S/c1-21(2)12-30-13-25(21)32(27,28)15-10-8-14(9-11-15)18(26)22-20-24-23-19(31-20)16-6-4-5-7-17(16)29-3/h4-11H,12-13H2,1-3H3,(H,22,24,26)
• InChI Key: DYDDSIMJKTYDGT-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CC=C4OC)C
• Molecular Formula: C21H22N4O6S
• Molecular Weight: 458.5 g/mol
• CAS No.: 533869-80-6

Description

This compound features a benzamide core substituted at the 4-position with a sulfonyl group linked to a 4,4-dimethyl-1,3-oxazolidine ring. The amide nitrogen is connected to a 1,3,4-oxadiazole moiety bearing a 2-methoxyphenyl group at position 5. For instance, oxadiazoles are known for metabolic stability and enzyme inhibition, while sulfonyl groups may enhance solubility or target binding . The compound’s structural determination likely employs crystallographic tools like SHELX programs, which are widely used for small-molecule refinement .

Biological Activity

The compound 4-[(4,4-dimethyl-1,3-oxazolidin-3-yl)sulfonyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide is a complex organic molecule with significant potential in medicinal chemistry. Its structure includes diverse functional groups such as an oxazolidine moiety, a sulfonyl group, and an oxadiazole ring, which suggest various biological activities including anticancer, antimicrobial, and anti-inflammatory properties.

Structural Overview

The molecular formula of this compound is $C_{21}H_{22}N_{4}O_{6}S$, and it has a molecular weight of 462.49 g/mol. The presence of the oxadiazole ring is particularly noteworthy due to its established biological activity in numerous studies.

Anticancer Properties

Research indicates that compounds containing the 1,3,4-oxadiazole scaffold exhibit significant anticancer activity. These compounds can target various enzymes involved in cancer cell proliferation such as thymidylate synthase and histone deacetylases (HDAC) . The hybridization of oxadiazole with other pharmacophores enhances their effectiveness against cancer cells by inhibiting critical biological targets.

Table 1: Anticancer Mechanisms of Oxadiazole Derivatives

Mechanism	Target Enzyme	Reference
Inhibition of DNA synthesis	Thymidylate Synthase
Histone modification	HDAC
Telomerase activity inhibition	Telomerase

Antimicrobial Activity

Compounds with the 1,3,4-oxadiazole structure have shown broad-spectrum antimicrobial activity. Studies have reported their effectiveness against various bacterial strains including Mycobacterium bovis and Neisseria gonorrhoeae . The mechanism often involves the inhibition of essential metabolic pathways in bacteria.

Table 2: Antimicrobial Efficacy of Oxadiazole Derivatives

Bacterial Strain	Activity	Reference
Mycobacterium bovis	Strong inhibition
Neisseria gonorrhoeae	Superior to azithromycin

Other Biological Activities

In addition to anticancer and antimicrobial properties, derivatives of this compound have shown potential anti-inflammatory and analgesic effects. The oxazolidine moiety contributes to these activities by modulating inflammatory pathways and pain responses .

Case Studies

• Anticancer Study : A recent study evaluated the cytotoxic effects of oxadiazole derivatives on various cancer cell lines. Results indicated that compounds similar to the target compound exhibited IC50 values in the low micromolar range against breast cancer cells .
• Antimicrobial Research : A series of experiments demonstrated that specific oxadiazole derivatives significantly inhibited the growth of resistant bacterial strains. For instance, a derivative showed MIC values lower than those of standard antibiotics like vancomycin against Clostridium difficile .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

A structurally analogous compound, 4-(N,N-diethylsulfamoyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide (CAS 886927-45-3), shares the benzamide-oxadiazole scaffold but differs in substituents (Table 1):

Feature	Target Compound	Analog (CAS 886927-45-3)
Benzamide Substituent	4-[(4,4-Dimethyl-1,3-oxazolidin-3-yl)sulfonyl]	4-(N,N-Diethylsulfamoyl)
Oxadiazole Substituent	2-Methoxyphenyl	3-(Methylsulfonyl)phenyl
Molecular Formula	C₁₈H₁₈N₄O₅S (calculated)	C₂₀H₂₂N₄O₆S₂
Molecular Weight	~402.4 g/mol (calculated)	478.5 g/mol
Key Functional Groups	Oxazolidine sulfonyl (cyclic), methoxy	Diethylsulfamoyl (linear), methylsulfonyl

Implications of Substituent Variations

Oxadiazole Substituent: The target’s 2-methoxyphenyl group is electron-donating, which could stabilize the oxadiazole ring’s electron-deficient nature.

Physicochemical Properties :

• The target’s lower molecular weight (~402 vs. 478.5 g/mol) suggests better bioavailability. However, the analog’s methylsulfonyl group may improve solubility in polar solvents compared to the target’s methoxy group.